Cas no 2866322-55-4 (Benzenamine, N-methyl-4-[(methylthio)methyl]- )

• Product Name: Benzenamine, N-methyl-4-[(methylthio)methyl]-
• CAS No: 2866322-55-4
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5563105
• Update Time: 2025-07-02

Benzenamine, N-methyl-4-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-[(methylthio)methyl]benzenamine (ACI)
• Benzenamine, N-methyl-4-[(methylthio)methyl]-

• Inchi： 1S/C9H13NS/c1-10-9-5-3-8(4-6-9)7-11-2/h3-6,10H,7H2,1-2H3
• InChI Key： AKNRMPNYCVLFSI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(NC)=CC=1)C

Additional information on Benzenamine, N-methyl-4-[(methylthio)methyl]-

Benzenamine, N-methyl-4-[(methylthio)methyl]- (CAS No. 2866322-55-4): A Comprehensive Overview

Benzenamine, N-methyl-4-[(methylthio)methyl]-, identified by its CAS number 2866322-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its N-methyl and (methylthio)methyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The< strong>benzenamine core structure of this compound provides a stable aromatic backbone that is conducive to various chemical modifications. This aromatic system is particularly adept at participating in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to biological targets. The presence of the N-methyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and cellular uptake. Additionally, the (methylthio)methyl substituent introduces a sulfur atom into the structure, which can participate in various biochemical interactions, including those involving thiol groups in biological systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Benzenamine, N-methyl-4-[(methylthio)methyl]- has emerged as a promising candidate in this context due to its unique structural attributes. Research studies have demonstrated its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown inhibitory effects on certain kinases and other enzymes implicated in inflammatory and oncological processes. These findings have prompted further investigation into its pharmacological profile and potential applications in drug development.

The synthesis of< strong>Benzenamine, N-methyl-4-[(methylthio)methyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a benzene ring to introduce the primary amine group, followed by methylation at the nitrogen atom. The introduction of the (methylthio)methyl group is achieved through nucleophilic substitution reactions involving appropriate thioether precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

The< strong>chemical properties of this compound make it a versatile building block for constructing more complex molecules. Its ability to undergo further functionalization allows for the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates. Additionally, the stability of the aromatic core ensures that the compound remains viable under various storage and handling conditions, making it a reliable reagent in both academic and industrial settings.

Efforts are ongoing to explore the< strong-pharmacological potential of Benzenamine, N-methyl-4-[(methylthio)methyl]- through both preclinical and clinical studies. Preclinical research has focused on evaluating its efficacy and safety profiles in vitro and in vivo models. These studies have provided insights into its mechanism of action and potential side effects, which are critical for assessing its suitability as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated these investigations, leading to promising preliminary results.

The< strong-application prospects of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a candidate for developing novel pesticides or specialty chemicals with enhanced performance characteristics. Furthermore, its ability to interact with biological systems suggests potential applications in biocatalysis and green chemistry initiatives aimed at sustainable molecular synthesis.

In conclusion, Benzenamine, N-methyl-4-[(methylthio)methyl]- (CAS No. 2866322-55-4) represents a significant advancement in organic chemistry with far-reaching implications for medicinal research and industrial applications. Its distinctive structure and versatile reactivity position it as a key intermediate in the synthesis of innovative therapeutic agents. As research continues to uncover new possibilities for this compound, its role in addressing complex biological challenges is likely to expand significantly.